Cas no 14290-86-9 ((2E)-3-(4-fluorophenyl)prop-2-enoic acid)

(2E)-3-(4-Fluorophenyl)prop-2-enoic acid is a fluorinated cinnamic acid derivative characterized by its α,β-unsaturated carboxylic acid structure with a para-fluorine substituent on the aromatic ring. This compound exhibits strong electron-withdrawing properties due to the conjugated system and fluorine atom, enhancing its reactivity in Michael additions and nucleophilic substitutions. The fluorine substitution improves metabolic stability and bioavailability compared to non-fluorinated analogs. It serves as a versatile intermediate in pharmaceutical synthesis, particularly for developing COX-2 inhibitors and antifungal agents. The rigid planar structure facilitates π-π stacking interactions in drug-target binding. Its high purity (>98%) and well-defined stereochemistry (E-configuration) make it valuable for structure-activity relationship studies in medicinal chemistry.
(2E)-3-(4-fluorophenyl)prop-2-enoic acid structure
14290-86-9 structure
Product Name:(2E)-3-(4-fluorophenyl)prop-2-enoic acid
CAS No:14290-86-9
MF:C9H7FO2
MW:166.149086236954
MDL:MFCD00004395
CID:194740
PubChem ID:1530234
Update Time:2025-07-02

(2E)-3-(4-fluorophenyl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

    • (E)-3-(4-Fluorophenyl)acrylic acid
    • (E)-p-Fluorocinnamic acid
    • 2-Propenoic acid,3-(4-fluorophenyl)-, (2E)-
    • 4-FLUOROCINNAMIC ACID
    • trans-p-Fluorocinnamic acid
    • (2E)-3-(4-fluorophenyl)acrylic acid(SALTDATA: FREE)
    • 4'-Fluoro-4-iodobutyrophenone
    • 4'-fluorocinnamic acid
    • 4-iodo-4'-fluorobutyrophenone
    • AKOS 92741
    • TIMTEC-BB SBB005718
    • RARECHEM BK HC T330
    • P-FLUOROCINNAMIC ACID
    • (E)-4-Fluorocinnamic acid
    • TRANS-4-FLUOROCINNAMIC ACID
    • 0035
    • AKOS BB
    • AKOS BB/0035
    • AKOS BBS-00006474
    • OTAVA-BB BB0103940052
    • 3-(4-fluorophenyl)acrylic acid
    • (2E)-3-(4-fluorophenyl)prop-2-enoic acid
    • p-Fluoro cinnamic acid
    • 3-(4-fluorophenyl)prop-2-enoic acid
    • 2-PROPENOIC ACID, 3-(4-FLUOROPHENYL)-, (2E)-
    • 3-(4-fluoro-phenyl)-acrylic acid
    • 3-(4-fluorophenyl)-2-propenoic acid
    • (E)-3-(4-fluorophenyl)prop-2-enoic acid
    • ISMMYAZSUSYVQG-ZZXKWVIFSA-N
    • (E)-p-Fluorocinnamic
    • MFCD00004395
    • PS-6566
    • NS00043044
    • (~{E})-3-(4-fluorophenyl)prop-2-enoic acid
    • 4'-Fluoro-4-iodobutyrophenone; 4'-fluorocinnamic acid; 4-iodo-4'-fluorobutyrophenone;
    • AKOS000120458
    • F3145-1789
    • NSC-74070
    • (E)-3-(4-Fluoro-phenyl)-acrylic acid
    • HMS1396N04
    • A885077
    • AC7879
    • 2-Propenoic acid, 3-(4-fluorophenyl)-
    • 4-Fluorocinnamic acid, 99%
    • CHEBI:176440
    • 4-Fluorocinnamic acid; LC-tDDA; CE10
    • (e)-3-(4-fluorophenyl)-2-propenoic acid
    • EN300-364714
    • NSC74070
    • (E)-3-(4-fluorophenyl) acrylic acid
    • EINECS 207-288-9
    • F0244
    • NSC 74070
    • CS-W010812
    • E-3-(4-fluorophenyl)propenoic acid
    • W-106111
    • 14290-86-9
    • SCHEMBL81378
    • (E)-3-(4-Fluorophenyl)acrylicacid
    • EINECS 238-214-3
    • E-4-fluorocinnamic acid
    • NCGC00338431-01
    • 2-(2-Chlorophenyl)-2H-benzo[b][1,4]thiazin-3(4H)-one
    • Z2942851074
    • AB01314091-03
    • 459-32-5
    • AC-10329
    • BDBM50486890
    • AMY3987
    • BCP21432
    • (E)-3-(4-luorophenyl)prop-2-enoic acid
    • EN300-16809
    • CHEMBL99526
    • DTXSID001309863
    • LS-13585
    • ALBB-011723
    • STK010125
    • MDL： MFCD00004395
    • Inchi： 1S/C9H7FO2/c10-8-4-1-7(2-5-8)3-6-9(11)12/h1-6H,(H,11,12)/b6-3+
    • InChI Key： ISMMYAZSUSYVQG-ZZXKWVIFSA-N
    • SMILES： FC1C=CC(/C=C/C(=O)O)=CC=1

Computed Properties

  • Exact Mass: 166.04300
  • Monoisotopic Mass: 166.043
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 37.3

Experimental Properties

  • Color/Form: White to yellowish crystal powder
  • Density: 1.285g/cm3
  • Melting Point: 209-210 °C(lit.)
  • Boiling Point: 281.6 ℃ at 760 mmHg
  • Flash Point: 124.1℃
  • PSA: 37.30000
  • LogP: 1.92350

(2E)-3-(4-fluorophenyl)prop-2-enoic acid Security Information

  • WGK Germany：3
  • Storage Condition：Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.

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(2E)-3-(4-fluorophenyl)prop-2-enoic acid Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:14290-86-9)(2E)-3-(4-fluorophenyl)prop-2-enoic acid
Order Number:A885077
Stock Status:in Stock
Quantity:500g/1kg
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 11:14
Price ($):464.0/798.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:14290-86-9)(2E)-3-(4-fluorophenyl)prop-2-enoic acid
A885077
Purity:99%/99%
Quantity:500g/1kg
Price ($):464.0/798.0
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